Cas no 50795-27-2 (N-Acetylneuraminic Acid Dihydrate)

• Product Name: N-Acetylneuraminic Acid Dihydrate
• CAS No: 50795-27-2
• MF: C₁₁H₂₃NO₁₁
• MW: 345.300424814224
• CID: 4773488
• PubChem ID: 131741647
• Update Time: 2025-04-23

N-Acetylneuraminic Acid Dihydrate Chemical and Physical Properties

Names and Identifiers

• N-acetyl Nueraminic acid
• (2S,4S,5R,6R)-5-Acetamido-2,4-dihydroxy-6-((1R,2R)-1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylic acid dihydrate
• N-Acetylneuraminic Acid Dihydrate
• (4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid;dihydrate
• YLXPJOGZAZORTI-WGWCYKRDSA-N
• 50795-27-2

• Inchi： 1S/C11H19NO9.2H2O/c1-4(14)12-7-5(15)2-11(20,10(18)19)21-9(7)8(17)6(16)3-13;;/h5-9,13,15-17,20H,2-3H2,1H3,(H,12,14)(H,18,19);2*1H2/t5-,6+,7+,8+,9+,11-;;/m0../s1
• InChI Key： YLXPJOGZAZORTI-ZANKSHJOSA-N
• SMILES： O1[C@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)NC(C)=O)O)O.O.O

Computed Properties

• Exact Mass: 345.12711055g/mol
• Monoisotopic Mass: 345.12711055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 179

Additional information on N-Acetylneuraminic Acid Dihydrate

N-Acetylneuraminic Acid (CAS No. 50795-27-2): A Comprehensive Guide to Its Properties and Applications

N-Acetylneuraminic acid (often abbreviated as Neu5Ac or NANA), with CAS No. 50795-27-2, is a pivotal sialic acid derivative that plays a critical role in glycobiology and biomedical research. This nine-carbon monosaccharide is a key component of glycoproteins and glycolipids, influencing cellular communication, immune response, and pathogen recognition. As interest in glycoscience and biopharmaceuticals surges, researchers and industry professionals are increasingly seeking detailed information about N-Acetylneuraminic acid uses, N-Acetylneuraminic acid benefits, and its synthesis methods.

The molecular structure of N-Acetylneuraminic acid features a carboxyl group at the C1 position and an N-acetyl group at the C5 position, making it a negatively charged molecule under physiological conditions. This unique architecture enables its participation in cell-cell interactions and microbial adhesion processes. Recent studies highlight its importance in viral infection mechanisms, particularly in influenza virus binding, where it serves as the primary receptor for hemagglutinin. This connection to infectious disease research has propelled Neu5Ac into the spotlight of antiviral drug development.

In the pharmaceutical industry, N-Acetylneuraminic acid serves as a crucial starting material for synthesizing sialylated biotherapeutics. The growing demand for glycoengineered antibodies and recombinant proteins with improved pharmacokinetic properties has significantly increased the commercial value of this compound. Manufacturers are responding by developing more efficient enzymatic synthesis of N-Acetylneuraminic acid methods to meet the needs of biopharmaceutical production.

Nutritional applications represent another expanding market for CAS 50795-27-2. As a component of human milk oligosaccharides, N-Acetylneuraminic acid is being incorporated into infant formula supplements and functional foods. Clinical studies suggest potential cognitive benefits, driving interest in its nootropic applications. The compound's role in brain development and neural function makes it a subject of intense neuroscientific research.

Analytical techniques for N-Acetylneuraminic acid detection have advanced significantly, with HPLC methods for sialic acids and mass spectrometry approaches becoming standard in research laboratories. These methods are essential for quality control in glycoprotein characterization and biopharmaceutical analysis. The development of high-purity N-Acetylneuraminic acid standards has become crucial for these applications.

The biosynthesis of Neu5Ac in microorganisms offers a sustainable production alternative. Metabolic engineering of E. coli strains for N-Acetylneuraminic acid production has shown promising results, with yields continuously improving through fermentation optimization. These biotechnological advances are making N-Acetylneuraminic acid more accessible for research and industrial applications.

Recent breakthroughs in glycan microarray technology have revealed new insights into N-Acetylneuraminic acid binding proteins and their roles in various biological processes. This has opened doors for glycan-based therapeutics and diagnostic tools, particularly in cancer research where altered sialylation patterns serve as biomarkers.

The regulatory landscape for N-Acetylneuraminic acid varies by application. While generally recognized as safe for nutritional use, pharmaceutical applications require strict compliance with GMP standards for carbohydrate APIs. Manufacturers must provide comprehensive N-Acetylneuraminic acid specification sheets detailing purity, residual solvents, and microbiological quality.

Market analysts project steady growth for the N-Acetylneuraminic acid market, driven by expanding applications in biopharmaceuticals, nutraceuticals, and research reagents. Pricing trends show differentiation based on purity grades, with pharma-grade N-Acetylneuraminic acid commanding premium prices. Strategic partnerships between specialty carbohydrate manufacturers and biotech companies are shaping the supply chain.

For researchers working with CAS 50795-27-2, proper handling and storage are essential. While not hazardous, N-Acetylneuraminic acid stability requires protection from moisture and extreme temperatures. Standard protocols recommend storage at -20°C in airtight containers for long-term preservation of this valuable biochemical.

The future of N-Acetylneuraminic acid research appears promising, with emerging applications in glycoimmunology and personalized medicine. As our understanding of sialic acid biology deepens, 50795-27-2 will undoubtedly remain at the forefront of glycoscience innovation, offering solutions to challenges in healthcare and biotechnology.